3-(4-Methoxyphenyl)-6-[(2-naphthyloxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C21H16N4O2S
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-6-(naphthalen-2-yloxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C21H16N4O2S/c1-26-17-9-7-15(8-10-17)20-22-23-21-25(20)24-19(28-21)13-27-18-11-6-14-4-2-3-5-16(14)12-18/h2-12H,13H2,1H3
• InChI Key: OHSUXLNOVHAPAF-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NN=C3N2N=C(S3)COC4=CC5=CC=CC=C5C=C4

Description

3-(4-Methoxyphenyl)-6-[(2-naphthyloxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with promising applications in scientific research. This compound has attracted attention due to its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The mechanism of action of 3-(4-Methoxyphenyl)-6-[(2-naphthyloxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to modulate the levels of various signaling molecules involved in cancer progression, such as Akt, ERK, and NF-κB. In addition, this compound has been reported to exert neuroprotective effects by reducing oxidative stress, inflammation, and apoptosis in the brain.
Biochemical and Physiological Effects:
3-(4-Methoxyphenyl)-6-[(2-naphthyloxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have several biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in animal models of inflammation. This compound has also been shown to improve cognitive function and reduce the levels of amyloid-beta and tau proteins in animal models of Alzheimer's disease. Furthermore, it has been reported to reduce the levels of alpha-synuclein and improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

3-(4-Methoxyphenyl)-6-[(2-naphthyloxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized using standard laboratory techniques. This compound has also been shown to exhibit potent activity against various cancer cell lines and neuroprotective effects in animal models of neurodegenerative diseases. However, there are some limitations to using this compound in lab experiments. It has been reported to have poor solubility in water, which can limit its bioavailability and efficacy. Furthermore, the mechanism of action of this compound is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 3-(4-Methoxyphenyl)-6-[(2-naphthyloxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the areas of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is to study the mechanism of action of this compound in more detail to identify potential targets for therapeutic intervention. Furthermore, there is a need to study the pharmacokinetics and pharmacodynamics of this compound in animal models and humans to determine its safety and efficacy. Finally, there is a need to explore the potential of this compound as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases.

Synthesis Methods

The synthesis of 3-(4-Methoxyphenyl)-6-[(2-naphthyloxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in several research articles. One of the commonly used methods involves the reaction of 2-(naphthalen-2-yloxy)acetaldehyde with 4-methoxyphenylhydrazine in the presence of thiourea and acetic acid. The reaction mixture is refluxed for several hours, and the resulting product is purified by recrystallization from ethanol.

Scientific Research Applications

3-(4-Methoxyphenyl)-6-[(2-naphthyloxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results in scientific research. It has been reported to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Furthermore, it has been reported to have anti-inflammatory and antioxidant properties, which make it a potential therapeutic agent for various inflammatory disorders.